molecular formula C12H10N2O B1198488 ((4-Hydroxy-3,5-dimethylphenyl)methylene)propanedinitrile CAS No. 71308-35-5

((4-Hydroxy-3,5-dimethylphenyl)methylene)propanedinitrile

Cat. No.: B1198488
CAS No.: 71308-35-5
M. Wt: 198.22 g/mol
InChI Key: OEDSJMUPYHBZAL-UHFFFAOYSA-N
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Description

((4-Hydroxy-3,5-dimethylphenyl)methylene)propanedinitrile, also known as this compound, is a useful research compound. Its molecular formula is C12H10N2O and its molecular weight is 198.22 g/mol. The purity is usually 95%.
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Properties

CAS No.

71308-35-5

Molecular Formula

C12H10N2O

Molecular Weight

198.22 g/mol

IUPAC Name

2-[(4-hydroxy-3,5-dimethylphenyl)methylidene]propanedinitrile

InChI

InChI=1S/C12H10N2O/c1-8-3-10(4-9(2)12(8)15)5-11(6-13)7-14/h3-5,15H,1-2H3

InChI Key

OEDSJMUPYHBZAL-UHFFFAOYSA-N

SMILES

CC1=CC(=CC(=C1O)C)C=C(C#N)C#N

Canonical SMILES

CC1=CC(=CC(=C1O)C)C=C(C#N)C#N

Synonyms

3,5-di-tert-butyl-4-hydroxybenzylidenemalononitrile
malonoben
RG 50872
SF 6847
SF-6847
SF6847
tyrphostin 9
tyrphostin AG17

Origin of Product

United States

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